N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-(2,4-dioxo-1H-pyrimidin-5-yl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C13H13N3O5/c1-20-9-4-2-3-5-10(9)21-7-11(17)15-8-6-14-13(19)16-12(8)18/h2-6H,7H2,1H3,(H,15,17)(H2,14,16,18,19)
• InChI Key: HMAOBOKXMQMCFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NC2=CNC(=O)NC2=O
• Molecular Formula: C13H13N3O5
• Molecular Weight: 291.26 g/mol

Description

Synthesis Analysis

The synthesis of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(2-methoxyphenoxy)acetamide involves complex organic synthesis techniques. One approach involves the use of methyl 3-methoxy-5-methylbenzoate as a key intermediate, indicating a multi-step synthesis process that aims to attach different aryloxy groups to the pyrimidine ring, a common strategy in the development of new compounds with potential anticancer activity (Al-Sanea et al., 2020).

Scientific Research Applications

Synthesis of Novel Compounds

• Research on synthesizing novel heterocyclic compounds, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, demonstrates the utility of similar compounds in creating anti-inflammatory and analgesic agents. These compounds have shown significant COX-2 inhibitory activity, analgesic, and anti-inflammatory activities, highlighting their potential in drug development (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activities

• A study on 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives explored their synthesis for anticancer applications. One compound showed appreciable cancer cell growth inhibition against various cancer cell lines, indicating the relevance of such derivatives in cancer research (Al-Sanea, Parambi, Shaker, et al., 2020).

Antimicrobial Activity

• The synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings using specific starting materials has demonstrated good antibacterial and antifungal activities. This showcases the role of pyrimidinyl derivatives in developing new antimicrobial agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Imaging and Diagnostic Applications

• The synthesis of radioligands for imaging the translocator protein (18 kDa) with PET highlights the application of acetamide derivatives in diagnostic imaging, contributing to the advancement of medical diagnostics (Dollé, Hinnen, Damont, et al., 2008).

Drug Design and Discovery

• A green chemistry approach to drug design and discovery has led to the synthesis of paracetamol analogues as potential analgesic and antipyretic agents. This demonstrates the importance of environmentally friendly methods in developing pharmaceuticals (Reddy, Venkata, Reddy, & Dubey, 2014).